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Compound of Interest

Compound Name: Magnyl!

Cat. No.: B1194838

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Magnyl, a plain formulation of acetylsalicylic
acid (ASA), with an alternative micro-encapsulated formulation, Globentyl. The information is
based on a published clinical trial to aid in the understanding of their respective performances.

Data Presentation: Magnyl vs. Globentyl

A randomized, double-blind, cross-over study involving 12 healthy volunteers compared the
effects of Magnyl and Globentyl on platelet function.[1] Both drugs were administered at a daily
dose of 75 mg for two weeks, separated by a two-week washout period.[1] The study
concluded that both formulations significantly inhibited platelet activity.[1]

. Globentyl (Micro- Comparative
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Note: The cited study did not find a statistically significant difference in the mode of action
between the plain and micro-encapsulated formulations of acetylsalicylic acid at the given
dosage.[1]

Experimental Protocols

The key methodologies for the comparative study between Magnyl and Globentyl are outlined
below.[1]

Study Design: A randomized, double-blind, cross-over clinical trial.[1]
Participants: 12 healthy male volunteers.[1]
Treatment Regimen:

o Drug Administration: Participants received either Magnyl (75 mg daily) or Globentyl (75 mg
daily).[1]

o Treatment Period: Each drug was administered for a period of 2 weeks.[1]

e Washout Period: A 2-week washout period separated the two treatment periods to eliminate
the effects of the first drug before the second was administered.[1]

Endpoints Measured:
o Platelet aggregation[1]
e Thromboxane formation[1]

» Bleeding time[1]
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Caption: A flowchart of the randomized cross-over study design.
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Acetylsalicylic acid, the active ingredient in Magnyl, exerts its anti-inflammatory, analgesic, and
antipyretic effects primarily through the irreversible inhibition of the cyclooxygenase (COX)
enzymes.[2][3] This inhibition reduces the production of prostaglandins and thromboxanes.[2]
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Caption: The inhibitory effect of Magnyl on the COX pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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